Cas no 111478-30-9 (Butanoic acid, 3-(3-fluorophenoxy)-)

• Product Name: Butanoic acid, 3-(3-fluorophenoxy)-
• CAS No: 111478-30-9
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 1197735
• Update Time: 2024-08-05

Butanoic acid, 3-(3-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-(3-fluorophenoxy)-
• 3-(3-Fluorophenoxy)butyric Acid

• Inchi： 1S/C10H11FO3/c1-7(5-10(12)13)14-9-4-2-3-8(11)6-9/h2-4,6-7H,5H2,1H3,(H,12,13)
• InChI Key： KSEGLWDXBRQLSR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(OC1=CC=CC(F)=C1)C

Computed Properties

• Exact Mass: 198.06923

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 271.4±15.0 °C(Predicted)
• PSA: 46.53
• pka: 4.14±0.10(Predicted)